![molecular formula C17H18ClN3O3S B2665969 (4-(7-Chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6-dihydro-1,4-dioxin-2-yl)methanone CAS No. 897488-14-1](/img/structure/B2665969.png)
(4-(7-Chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6-dihydro-1,4-dioxin-2-yl)methanone
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Overview
Description
This compound is a complex organic molecule with a structure that includes a benzo[d]thiazol-2-yl ring, a piperazin-1-yl group, and a 5,6-dihydro-1,4-dioxin-2-yl)methanone group . It is part of a class of compounds that have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of this compound or similar compounds often involves coupling reactions . For example, substituted 2-amino benzothiazoles can be coupled with N-phenyl anthranilic acid to yield intermediate compounds . These intermediates can then be treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule . Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from spectroscopic data. For example, NMR data can provide information about the chemical environment of the hydrogen and carbon atoms in the molecule . IR data can provide information about the functional groups present in the molecule .Scientific Research Applications
- Notably, compounds with a methoxy group at the sixth position in the benzothiazole ring, appended with piperidine and morpholine moieties, demonstrated promising inhibitory effects on COX-1 (IC50 values of 11.34 µM) and COX-2 (selectivity index values of 103.09 and 101.90, respectively). These compounds also inhibited albumin denaturation .
- Although not directly related to the compound you mentioned, benzo[d]thiazole derivatives have been explored as potential quorum sensing inhibitors. Quorum sensing plays a crucial role in bacterial communication and virulence. Investigating the effects of this compound on quorum sensing pathways could be an interesting avenue for further research .
- Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives. While this specific compound is not mentioned, it falls within the same chemical class. Understanding its impact on drug-resistant pathogens and cancer cells could be valuable .
- Computational studies, such as molecular docking, have been conducted to understand the three-dimensional geometrical view of ligand binding to protein receptors. Investigating how this compound interacts with specific proteins could provide insights into its mechanism of action .
Anti-Inflammatory Properties
Quorum Sensing Inhibition
Antimicrobial and Anticancer Drug Resistance
Molecular Docking Studies
Future Directions
properties
IUPAC Name |
[4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(2,3-dihydro-1,4-dioxin-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O3S/c1-11-2-3-12(18)15-14(11)19-17(25-15)21-6-4-20(5-7-21)16(22)13-10-23-8-9-24-13/h2-3,10H,4-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVRLGFBIFIGREO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)N3CCN(CC3)C(=O)C4=COCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(7-Chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6-dihydro-1,4-dioxin-2-yl)methanone |
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